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Introduction

Dimethyl octadecanedioate (DMOM) is the dimethyl ester of the C18 saturated dicarboxylic
acid, octadecanedioic acid. With the molecular formula C20H3804, this diester presents as a
white crystalline powder at room temperature.[1][2] Its long aliphatic chain and terminal ester
functionalities impart properties that make it a compound of interest across various scientific
and industrial domains, including the biomedical, cosmetic, polymer, and lubricant industries.[2]
[3] This technical guide provides a comprehensive overview of the known physicochemical
properties, synthesis, and potential research applications of Dimethyl octadecanedioate,
highlighting areas ripe for further investigation. While direct biological and performance data is
limited in publicly accessible literature, this document aims to equip researchers with the
foundational knowledge and general experimental frameworks to explore the utility of this
versatile molecule.

Physicochemical Properties
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A summary of the key physicochemical properties of Dimethyl octadecanedioate is presented

in Table 1. These properties are fundamental to understanding its behavior in various

formulations and systems.

Property Value Source(s)
Molecular Formula C20H3804 [1]
Molecular Weight 342.51 g/mol [1]

CAS Number 1472-93-1 [1]
Appearance White t? almost white (2]

crystalline powder

Melting Point 60 °C [11[3]
Boiling Point 207 °C at 3 mmHg [1][3]
Density 0.936 £ 0.06 g/cm3 (Predicted) [11[3]

Water Solubility

616 ng/L at 20 °C

[1]3]

LogP (Predicted)

7.56

[1]

Flash Point

168.2 °C

[3]

Vapor Pressure

0.001 Paat 25 °C

[1]

Synthesis of Dimethyl Octadecanedioate

Dimethyl octadecanedioate is typically synthesized via the Fischer esterification of

octadecanedioic acid with methanol in the presence of an acid catalyst.

Experimental Protocol: Fischer Esterification

A detailed experimental protocol for the synthesis of Dimethyl octadecanedioate is as follows:

e Reaction Setup: To a 1000 mL flask, add octadecanedioic acid (20.5 g, 63.7 mmol, 1.0 eq.)

and 600 mL of methanol.

o Catalysis: Add 10 drops of concentrated sulfuric acid to the mixture.
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Reflux: Stir the mixture for 16 hours under reflux. The octadecanedioic acid will dissolve
upon heating.

Crystallization: Allow the reaction mixture to cool to room temperature. The product will
crystallize as a colorless solid.

Filtration and Washing: Filter the solid product and wash it with cold methanol.

Purification: Purify the colorless solid by flash column chromatography using a hexane:ethyl
acetate (9:1) mobile phase to yield Dimethyl octadecanedioate as a colorless powder
(Expected yield: ~99%).
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Synthesis Workflow of Dimethyl Octadecanedioate.
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Potential Research Applications and Methodologies

The unique physicochemical properties of Dimethyl octadecanedioate suggest its utility in
several research and development areas.

Dermatology and Cosmetics

Dimethyl octadecanedioate is cited for its use in formulations for treating skin conditions such
as eczema, psoriasis, and dermatitis, and as an emollient and moisturizing agent in cosmetics.
[2] Its waxy texture, low toxicity, and non-comedogenic properties are advantageous in these
applications.[3]

Research Focus: A key area of research is to quantify its skin penetration, moisturizing efficacy,
and its role as a delivery vehicle for other active pharmaceutical ingredients (APIs).

General Experimental Protocol: In Vitro Skin Permeation Study

While specific data for DMOM is not readily available, a general protocol using Franz diffusion
cells can be employed:

o Skin Preparation: Use excised human or animal skin, mounted on the Franz diffusion cell
with the stratum corneum facing the donor compartment.

o Formulation Application: Apply a defined amount of the topical formulation containing
Dimethyl octadecanedioate to the skin surface in the donor compartment.

o Receptor Fluid: Fill the receptor compartment with a suitable buffer (e.g., phosphate-buffered
saline) maintained at 37°C and continuously stirred.

e Sampling: At predetermined time intervals, withdraw samples from the receptor compartment
for analysis.

o Quantification: Analyze the concentration of Dimethyl octadecanedioate (and any co-
formulated API) in the receptor fluid using a validated analytical method such as High-
Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry
(GC-MS).
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» Data Analysis: Calculate the cumulative amount of permeated substance versus time and
determine the steady-state flux and permeability coefficient.

Pharmaceutical Sciences

In the pharmaceutical industry, Dimethyl octadecanedioate is suggested as an excipient,
particularly in solid dosage forms like tablets and capsules.[3] Its high melting point and low
toxicity make it a candidate for use in drug delivery systems.[3]

Research Focus: Investigations could focus on its role as a binder, lubricant, or matrix-forming
agent in controlled-release formulations. Its compatibility with various APIs and its effect on
drug dissolution and stability would be critical areas of study.

Polymer Chemistry

As a difunctional ester, Dimethyl octadecanedioate can serve as a monomer in
polymerization reactions, particularly for the synthesis of biodegradable polyesters.[3] The
resulting polymers could have applications in biomedical devices, drug delivery systems, and
environmentally friendly plastics. It may also be used as a plasticizer to improve the flexibility
and processability of polymers.[4]

Research Focus: Research in this area would involve the synthesis and characterization of
novel polyesters derived from Dimethyl octadecanedioate. Key performance indicators would
include molecular weight, thermal properties (glass transition and melting temperatures),
mechanical strength, and biodegradation rate.

General Experimental Protocol: Polyester Synthesis via Polycondensation

» Reactants: Charge a reaction vessel with Dimethyl octadecanedioate, a suitable diol (e.g.,
1,4-butanediol), and a transesterification catalyst (e.g., titanium(IV) isopropoxide).

 Inert Atmosphere: Purge the reactor with an inert gas (e.g., nitrogen or argon) and heat the
mixture.

» First Stage (Ester Interchange): Heat the reaction mixture under atmospheric pressure to a
temperature sufficient to initiate the transesterification reaction, distilling off the methanol
byproduct.
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e Second Stage (Polycondensation): Gradually apply a vacuum to the system while increasing
the temperature to facilitate the removal of the diol and drive the polymerization towards
higher molecular weights.

o Termination and Isolation: Once the desired viscosity is reached, cool the reactor and isolate
the resulting polyester.

o Characterization: Characterize the polymer's molecular weight (Gel Permeation
Chromatography), thermal properties (Differential Scanning Calorimetry), and mechanical
properties (Tensile Testing).

Industrial Lubricants

The high thermal stability and excellent lubricity of Dimethyl octadecanedioate make it a
promising candidate as a lubricant additive.[3] It is particularly suggested for high-temperature
applications where conventional lubricants may degrade.[3]

Research Focus: The primary research goal is to evaluate its performance as a lubricant base
oil or additive. This includes assessing its effect on friction, wear, and thermal stability of
lubricating formulations.

General Experimental Protocol: Lubricant Performance Evaluation

o Formulation: Prepare lubricant formulations containing varying concentrations of Dimethyl
octadecanedioate in a base oil.

o Tribological Testing: Use a tribometer (e.g., a four-ball or pin-on-disk tester) to measure the
coefficient of friction and wear scar diameter under controlled load, speed, and temperature
conditions.

o Thermal Stability Analysis: Employ thermogravimetric analysis (TGA) to determine the
decomposition temperature of the lubricant formulations.

» Viscosity Measurement: Measure the kinematic viscosity of the formulations at different
temperatures using a viscometer.
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o Surface Analysis: After tribological testing, analyze the wear surfaces of the test specimens
using techniques like scanning electron microscopy (SEM) and energy-dispersive X-ray
spectroscopy (EDS) to understand the wear mechanisms.
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Logical Relationships of Dimethyl Octadecanedioate Properties and Applications.

Safety and Handling

According to available safety data, Dimethyl octadecanedioate is not classified as a
hazardous substance.[5][6] However, standard laboratory safety practices should be followed,
including the use of personal protective equipment such as safety glasses, gloves, and a lab
coat.[6] Ensure adequate ventilation when handling the powder.[6]

Conclusion

Dimethyl octadecanedioate is a chemical compound with a range of potential applications
stemming from its favorable physicochemical properties. While its use in cosmetics,
pharmaceuticals, polymers, and lubricants is frequently cited, there is a notable absence of
detailed, publicly available research quantifying its performance and biological effects in these
areas. This guide provides a foundation of its known properties and synthesis, along with
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general experimental frameworks to encourage and facilitate further investigation. The
opportunities for novel research into the synthesis of new biomaterials, the development of
advanced drug delivery systems, and the formulation of high-performance industrial products
based on Dimethyl octadecanedioate are substantial. Future studies are critical to
substantiate its purported benefits and to fully realize its potential in these diverse fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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